Cas no 1260897-76-4 (3-(2,4-Dichloro-5-fluorophenyl)piperidine)

• Product Name: 3-(2,4-Dichloro-5-fluorophenyl)piperidine
• CAS No: 1260897-76-4
• MF: C₁₁H₁₂Cl₂FN
• MW: 248.124084472656
• MDL: MFCD17486995
• CID: 5603155
• PubChem ID: 129954827
• Update Time: 2025-08-05

3-(2,4-Dichloro-5-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1984608
• 3-(2,4-dichloro-5-fluorophenyl)piperidine
• 1260897-76-4
• 3-(2,4-Dichloro-5-fluorophenyl)piperidine

• MDL： MFCD17486995
• Inchi： 1S/C11H12Cl2FN/c12-9-5-10(13)11(14)4-8(9)7-2-1-3-15-6-7/h4-5,7,15H,1-3,6H2
• InChI Key： SDQICDBEGWKOLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1CNCCC1)F)Cl

Computed Properties

• Exact Mass: 247.0330829g/mol
• Monoisotopic Mass: 247.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,4-Dichloro-5-fluorophenyl)piperidine

Introduction to 3-(2,4-Dichloro-5-fluorophenyl)piperidine (CAS No. 1260897-76-4)

3-(2,4-Dichloro-5-fluorophenyl)piperidine, a compound with the chemical identifier CAS No. 1260897-76-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2,4-dichloro-5-fluorophenyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-(2,4-Dichloro-5-fluorophenyl)piperidine have been extensively studied in recent years due to its promising role in drug discovery. The introduction of fluorine and chlorine atoms into the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. Researchers have leveraged advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for various pharmacological studies.

In the realm of medicinal chemistry, 3-(2,4-Dichloro-5-fluorophenyl)piperidine has garnered attention for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in treating neurological disorders, infectious diseases, and cancer. The piperidine ring itself is a well-documented scaffold in drug design, known for its ability to modulate receptor binding and improve pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 3-(2,4-Dichloro-5-fluorophenyl)piperidine with biological targets. These studies have revealed that the compound exhibits significant potential as a ligand for enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data suggest that it may interact with serotonin receptors, making it a candidate for developing novel antidepressants or anxiolytics.

The impact of fluorine substitution on the pharmacological properties of piperidine derivatives has been a focal point in recent research. The presence of fluorine atoms can alter the electronic distribution and steric environment of the molecule, leading to enhanced binding affinity and selectivity. In the case of 3-(2,4-Dichloro-5-fluorophenyl)piperidine, the combination of chlorine and fluorine atoms at specific positions on the phenyl ring appears to synergistically enhance its biological activity.

Investigations into the pharmacokinetic behavior of 3-(2,4-Dichloro-5-fluorophenyl)piperidine have shown promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy. The favorable ADME properties observed so far make this molecule a compelling candidate for further clinical development.

The role of 3-(2,4-Dichloro-5-fluorophenyl)piperidine in addressing unmet medical needs has not gone unnoticed by the pharmaceutical industry. Several companies are currently exploring its potential as a lead compound or as a building block for novel drug candidates. The versatility of this molecule allows it to be incorporated into various scaffolds, enabling researchers to design molecules with tailored biological activities.

The synthesis strategies employed for producing 3-(2,4-Dichloro-5-fluorophenyl)piperidine have been refined over time to achieve higher yields and better purity standards. These advancements are essential for ensuring that subsequent pharmacological studies are conducted using high-quality material. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have been particularly useful in streamlining the production process.

In conclusion, 3-(2,4-Dichloro-5-fluorophenyl)piperidine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of chlorine and fluorine substituents on the phenyl ring enhances its interaction with biological targets while improving its metabolic stability. As research continues to uncover new therapeutic applications for this compound, it is poised to play a crucial role in the development of next-generation pharmaceutical agents.